![molecular formula C10H10N2O2S B2685590 6-Methylquinoline-8-sulfonamide CAS No. 500701-08-6](/img/structure/B2685590.png)
6-Methylquinoline-8-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Methylquinoline-8-sulfonamide is a type of sulfonamide . Sulfonamides are a group of drugs that are derived from sulfanilamide, a sulfur-containing chemical . These drugs prevent the growth of bacteria and other microorganisms and were among the first effective antibiotic agents to be developed .
Synthesis Analysis
Sulfonimidates, which are closely related to sulfonamides, can be synthesized from sulfur (II), sulfur (IV), and sulfur (VI) reagents . The synthesis of these compounds has been the subject of much research due to their potential applications in various fields .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a quinoline ring substituted with a methyl group at the 6th position and a sulfonamide group at the 8th position .
Chemical Reactions Analysis
Sulfonimidates, which are similar to sulfonamides, have been utilized as precursors for polymers, sulfoximine, and sulfonimidamide drug candidates, and as alkyl transfer reagents . They can undergo various chemical reactions, including those involving Michael addition and cyclization .
Mechanism of Action
Sulfonamides, including 6-Methylquinoline-8-sulfonamide, work by inhibiting a metabolic pathway in bacteria. They are competitive inhibitors of the enzyme dihydropteroate synthetase, DHPS . This enzyme is vital in the synthesis of folate, which is required for cells to make nucleic acids, such as DNA or RNA .
Safety and Hazards
Future Directions
The synthesis and application of sulfonamides and related compounds continue to be an active area of research . Their diverse pharmacological activities make them valuable in the treatment of a range of disease states . Future research will likely focus on developing more efficient synthesis methods and exploring new applications for these compounds .
Properties
IUPAC Name |
6-methylquinoline-8-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2S/c1-7-5-8-3-2-4-12-10(8)9(6-7)15(11,13)14/h2-6H,1H3,(H2,11,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVHGGMVDSBFOCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(=C1)S(=O)(=O)N)N=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.